3-(4-Methoxy-3-trifluoromethylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-5-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-12-6-10(5-11(7-12)15(20)21)9-3-4-14(23-2)13(8-9)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key: WNAVLTMROZNLPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)OC)C(=O)O)C(F)(F)F
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID80692169
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261900-53-1

Description

3-(4-Methoxy-3-trifluoromethylphenyl)-5-methoxybenzoic acid (also known as 4-Methoxy-3-trifluoromethylphenyl-5-methoxybenzoic acid, or MTMPA) is an organic compound with a molecular formula of C11H9F3O4. It is an aromatic acid with a melting point of 110-112 °C and a solubility of 0.3 g/L in water. MTMPA is a widely used compound in organic synthesis, with applications in pharmaceuticals, agrochemicals, and dyes.

Mechanism of Action

MTMPA acts as an electrophile in organic synthesis reactions. It is able to react with a variety of nucleophiles, including enolates, aldehydes, and ketones. Additionally, MTMPA is able to react with a variety of electrophiles, including alkyl halides, acyl halides, and carboxylic acids.
Biochemical and Physiological Effects
MTMPA is a non-toxic compound and is not known to have any adverse biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using MTMPA in lab experiments is its ability to react with a variety of nucleophiles and electrophiles. Additionally, MTMPA is relatively easy to obtain and is relatively inexpensive. One limitation of using MTMPA in lab experiments is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for research involving MTMPA. These include the development of new synthetic methods using MTMPA as a key intermediate, the development of new pharmaceuticals and agrochemicals using MTMPA as a key intermediate, and the development of new materials using MTMPA as a key intermediate. Additionally, further research into the biochemical and physiological effects of MTMPA may be beneficial. Finally, research into the potential applications of MTMPA in other fields, such as cosmetics and food additives, may also be beneficial.

Synthesis Methods

MTMPA can be synthesized through a variety of methods, including the Friedel-Crafts acylation reaction, the Wittig reaction, or the Michael addition reaction. The Friedel-Crafts acylation reaction involves the reaction of an aromatic compound with an acid chloride in the presence of an aluminum chloride catalyst. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. Finally, the Michael addition reaction involves the reaction of an enolate with an electrophile.

Scientific Research Applications

MTMPA has been used in a wide range of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and dyes. It has also been used as a key intermediate in the synthesis of many biologically active compounds, such as antibiotics, antifungal agents, and antiviral agents. Additionally, MTMPA has been used in the synthesis of polymers, surfactants, and other materials.